Cas no 21427-52-1 (4-Thiomorpholinecarbothioamide, N-phenyl-)

4-Thiomorpholinecarbothioamide, N-phenyl- structure
21427-52-1 structure
Product Name:4-Thiomorpholinecarbothioamide, N-phenyl-
CAS No:21427-52-1
MF:C11H14N2S2
MW:238.372259616852
CID:1401156
Update Time:2024-08-15

4-Thiomorpholinecarbothioamide, N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiomorpholinecarbothioamide, N-phenyl-
    • N-phenyl-4-thiomorpholinecarbothioamide
    • N-phenylthiomorpholine-4-carbothioamide
    • Inchi: 1S/C11H14N2S2/c14-11(13-6-8-15-9-7-13)12-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,12,14)
    • InChI Key: PCUGGIIUXSDCEJ-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=CC=C2)=S)CCSCC1

Computed Properties

  • Exact Mass: 238.06002

Experimental Properties

  • Density: 1.299±0.06 g/cm3(Predicted)
  • Melting Point: 123-124 °C
  • Boiling Point: 370.4±52.0 °C(Predicted)
  • PSA: 15.27
  • pka: 14.03±0.20(Predicted)
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